(3,5-Dimethylisoxazol-4-yl)(piperazin-1-yl)methanone
Cat. No. B1453694
M. Wt: 209.24 g/mol
InChI Key: XZSVTZRMQLMSRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07705007B2
Procedure details
Ethanesulfonyl-piperazine was prepared from 1-tert-butyloxycarbonyl-piperazine and ethylsulfonyl chloride in an analogous manner as described for the preparation of (3,5-dimethyl-isoxazol-4-yl)-piperazin-1-yl-methanone in example 41.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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C(OC([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)=O)(C)(C)C.[CH2:14]([S:16](Cl)(=[O:18])=[O:17])[CH3:15].CC1C(C(N2CCNCC2)=O)=C(C)ON=1>>[CH2:14]([S:16]([N:8]1[CH2:9][CH2:10][NH:11][CH2:12][CH2:13]1)(=[O:18])=[O:17])[CH3:15]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CCNCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)S(=O)(=O)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NOC(=C1C(=O)N1CCNCC1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)S(=O)(=O)N1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
